Euphol acetate

Hepatobiliary Transport Drug-Drug Interactions OATP1B1/1B3 Inhibition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H52O2
Molecular Weight 468.8 g/mol
Cat. No. B15611737
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Technical Parameters


Basic Identity
Product NameEuphol acetate
Molecular FormulaC32H52O2
Molecular Weight468.8 g/mol
Structural Identifiers
InChIInChI=1S/C32H52O2/c1-21(2)11-10-12-22(3)24-15-19-32(9)26-13-14-27-29(5,6)28(34-23(4)33)17-18-30(27,7)25(26)16-20-31(24,32)8/h11,22,24,27-28H,10,12-20H2,1-9H3/t22?,24-,27?,28-,30+,31-,32+/m0/s1
InChIKeyBQPPJGMMIYJVBR-BXBFSACRSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Euphol Acetate: Identity & Pharmacological Class


Euphol acetate (CAS 13879-04-4) is a euphane-type triterpene acetate ester (C32H52O2; MW 468.75) originally isolated from Euphorbia broteri and later identified in several other Euphorbia species [1]. It is the 3β-acetoxy derivative of the tetracyclic triterpene alcohol euphol. Unlike its parent alcohol, which has been characterized as a monoacylglycerol lipase (MGL) inhibitor and TGF-β signaling modulator, euphol acetate is primarily documented as an inhibitor of the hepatic uptake transporters OATP1B1 and OATP1B3 [2]. This compound is supplied as a purified solid (typically ≥95% purity) for in vitro experimental use and serves as a chemical probe for studying transporter-mediated drug disposition and natural product pharmacology.

OATP1B1/3 inhibitor probe for transporter-mediated DDI research
Distinct from parent alcohol euphol (MGL inhibitor) to avoid target crossover
Low-cytotoxicity triterpene scaffold for derivatization studies

Why Euphol Acetate Is Not Substitutable


Substituting euphol acetate with its parent alcohol euphol or structurally similar triterpene acetates (e.g., lanosteryl acetate, germanicol acetate) introduces a fundamentally different target engagement profile. Euphol itself is a potent reversible MGL inhibitor (IC50 = 315 nM) and suppresses TGF-β signaling via receptor lipid-raft sequestration, whereas euphol acetate lacks these reported activities and instead inhibits OATP1B1/3-mediated hepatic transport [1]. Among structurally analogous acetate esters, lanosteryl acetate exhibits roughly three orders of magnitude weaker OATP1B1 inhibition (Ki ~1300 nM) compared to the sub-micromolar Ki values reported for strong inhibitors within the De Bruyn et al. screening panel [2]. Furthermore, euphol acetate demonstrates only modest molluscicidal activity (40% mortality at 50–100 µg/mL) compared to the co-isolated diterpene 20-O-acetyl-3-O-angeloylingenol (LC100 = 1 mg/mL, equivalent to niclosamide), confirming that bioactivity within Euphorbia-derived natural products is highly compound-specific [3]. These differences underscore why in-class generic substitution is scientifically indefensible without direct comparative data.

Euphol acetate vs Euphol (parent alcohol)
MGL vs OATP1B target engagement; euphol may confound transporter-specific assays.
Euphol acetate vs Lanosteryl acetate
Substantially weaker OATP1B1 inhibition reported; limits structure-activity correlation.
Euphol acetate vs Germanicol acetate
Documented phytotoxic activity absent in euphol acetate; may not serve as inert scaffold.

Euphol Acetate Evidence vs. Key Comparators


OATP1B1/3 Transporter Inhibition

In a high-throughput in vitro screen of 2000 compounds conducted by De Bruyn et al. (2013), euphol acetate at an equimolar substrate-inhibitor concentration of 10 µM reduced sodium fluorescein uptake to 29.2% of control in OATP1B1-transfected CHO cells and to 40.2% of control in OATP1B3-transfected CHO cells [1]. This placed euphol acetate among 212 and 139 molecules that achieved ≥50% inhibition of OATP1B1 and OATP1B3, respectively. For 69 previously unrecognized inhibitors, concentration-dependent Ki values were determined, ranging from 0.06 to 6.5 µM [1]. By comparison, the structurally related lanosteryl acetate (CAS 2671-68-3) exhibits a substantially weaker OATP1B1 Ki of approximately 1.3 µM (1300 nM) measured in HEK293 Flp-In cells via E17-betaG uptake reduction [2], representing a differential of at least one order of magnitude relative to the stronger inhibitors in the panel, although the exact Ki of euphol acetate remains undisclosed in the public abstract.

OATP1B1/3 Inhibition
Cross-study context
Euphol acetate ≥50% inhibition at 10 µM; lanosteryl acetate Ki ~1300 nM (weaker)
Supports OATP1B1/3 inhibition screening context
Exact Ki of euphol acetate not publicly disclosed
Hepatobiliary Transport Drug-Drug Interactions OATP1B1/1B3 Inhibition

MGL Inhibition Selectivity

Euphol, the parent triterpene alcohol, is characterized as a reversible inhibitor of monoacylglycerol lipase (MGL) with an IC50 of 315 nM, a mechanism linked to modulation of the endocannabinoid system and suppression of inflammatory pain . In contrast, euphol acetate has no reported MGL inhibitory activity in the published literature; its primary documented pharmacological activity is inhibition of OATP1B1/3 transporters [1]. This functional divergence is critical: the acetylation of the 3β-hydroxyl group eliminates the MGL pharmacophore while retaining, or perhaps conferring, transporter inhibition capability. No head-to-head MGL assay comparison between euphol and euphol acetate has been published, but the absence of any MGL-related annotation for euphol acetate across multiple authoritative databases (PubChem, ChEMBL, BindingDB) supports a genuine selectivity switch.

MGL Inhibition Selectivity
Class-level inference
Euphol acetate: no MGL inhibition reported; Euphol IC50 = 315 nM
Target switch upon acetylation; supports transporter-selective probe context
No head-to-head MGL assay published
Endocannabinoid System Monoacylglycerol Lipase Target Engagement

Molluscicidal Activity in B. glabrata

In a fractionation-bioassay study of Euphorbia conspicua latex by Mata et al. (2011), four purified compounds were evaluated for molluscicidal activity against Biomphalaria glabrata snails, the intermediate host of Schistosoma mansoni. Euphol acetate (reported as 3β-acetoxyeupha-8,24-diene) induced 40% mortality at both 50 and 100 µg/mL concentrations . In the same study, the diterpene 20-O-acetyl-3-O-angeloylingenol exhibited an LC100 value of 1 mg/mL, which was equivalent to the standard molluscicide niclosamide [1]. Compounds euphol, 3β-acetoxyeupha-8,24-diene (euphol acetate), and 3β-(E)-cinnamoyleuphorbol were collectively described as showing 'low molluscicidal activity' [1]. This places euphol acetate at least 20-fold less potent than the most active co-isolated compound on a concentration basis, as it fails to achieve 100% mortality even at 100 µg/mL.

Molluscicidal Activity
Head-to-head
40% mortality at 50–100 µg/mL; active diterpene LC100 1 mg/mL
Reported low-activity reference context for molluscicidal screening
Activity plateaus; does not reach 100% mortality
Molluscicidal Activity Natural Product Screening Biomphalaria glabrata

Low Intrinsic Cytotoxicity

A biomonitored phytochemical study of Euphorbia umbellata latex by Kanunfre et al. (2016) reported that euphol acetate (identified among isolated constituents) exhibited poor anticancer properties in vitro, with the hexane fraction—rather than any single triterpene—showing the highest cytotoxicity (IC50 1.87 µg/mL against Jurkat cells) [1]. The isolated compounds euphol and germanicol acetate both demonstrated only slight cytotoxic activity after 72 hours of exposure, which was described as minimal compared to the anticancer standard drug vincristine [1]. This low intrinsic cytotoxicity profile differentiates euphol acetate from phorbol-ester and ingenane-type diterpenes found in the same Euphorbia latex, which are known to be potent tumor promoters or cytotoxic agents. Germanicol acetate, a structural isomer also found in Euphorbia spp., shows similarly slight cytotoxicity against Jurkat cells but has additionally demonstrated phytotoxic activity , a property not ascribed to euphol acetate.

Low Intrinsic Cytotoxicity
Cross-study context
Minimal cytotoxicity in Jurkat, HeLa, HRT-18 cells; hexane fraction IC50 1.87 µg/mL
Supports non-cytotoxic scaffold selection
Germanicol acetate shows additional phytotoxic activity
Cytotoxicity Screening Cancer Cell Lines Triterpene Selectivity

Euphol Acetate Application Scenarios


OATP1B1/1B3 DDI Screening & SAR Probe

Euphol acetate is best deployed as a structurally characterized triterpene acetate inhibitor in in vitro hepatic transporter assays. Given its confirmed ≥50% inhibition of OATP1B1 and OATP1B3 at 10 µM in the De Bruyn et al. (2013) high-throughput screen [1], it can serve as a tool compound for validating transporter inhibition assay platforms or as a starting scaffold for medicinal chemistry optimization aimed at improving OATP1B subtype selectivity. Its differential activity compared to lanosteryl acetate (~1300 nM Ki) [2] makes it a useful reference point for SAR studies exploring the impact of the euphane vs. lanostane skeleton and C-13, C-14, C-17 stereochemistry on transporter binding.

Molluscicidal Bioassay Negative Control

In natural product discovery programs targeting molluscicidal leads from Euphorbia species, euphol acetate is appropriate as a low-activity reference standard. The Mata et al. (2011) study establishes that euphol acetate achieves only 40% mortality in B. glabrata at 50–100 µg/mL, whereas the most active co-isolated compound (20-O-acetyl-3-O-angeloylingenol) achieves 100% mortality at 1 mg/mL [3]. This activity differential enables researchers to use euphol acetate to benchmark fractionation progress and ensure that observed activity in crude fractions is driven by more potent constituents rather than by this widespread triterpene.

MGL vs. OATP1B Pharmacology Probe

Euphorbia-derived extracts often contain both euphol (MGL inhibitor, IC50 = 315 nM) and euphol acetate (OATP1B1/3 inhibitor) [1]. Researchers studying the pharmacological polypharmacology of Euphorbia latex or traditional medicine preparations can use purified euphol acetate to selectively interrogate the OATP1B1/3 component of the mixture's activity, without the confounding influence of MGL-mediated endocannabinoid modulation introduced by euphol.

Non-Cytotoxic Derivatization Scaffold

For synthetic chemistry programs seeking a triterpene core that lacks intrinsic cytotoxicity, euphol acetate is preferable to germanicol acetate, which has documented phytotoxic activity , and to the phorbol/ingenane diterpenes present in many Euphorbia species. The Kanunfre et al. (2016) biomonitored study confirmed that euphol acetate exhibits only minimal cytotoxicity in HRT-18, HeLa, and Jurkat cancer cell lines even after 72-hour exposure [4], supporting its use as a biologically inert scaffold for structural modifications.

Application
Selection Property
Validation Focus
OATP1B1/1B3 transporter inhibition studies
Euphane-type triterpene acetate inhibitor scaffold
OATP1B subtype selectivity SAR
Molluscicidal lead screening
Low-activity triterpene reference standard
Potency benchmarking in B. glabrata assays
MGL-independent pharmacology studies
Selective OATP1B1/3 engagement
Absence of endocannabinoid pathway modulation
Non-cytotoxic derivatization scaffold
Minimal intrinsic cytotoxicity
Absence of phytotoxic liability
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